3-(benzo[d]thiazol-2-yloxy)-N-isopropylazetidine-1-carboxamide

• IUPAC Name: 3-(1,3-benzothiazol-2-yloxy)-N-propan-2-ylazetidine-1-carboxamide
• InChI: InChI=1S/C14H17N3O2S/c1-9(2)15-13(18)17-7-10(8-17)19-14-16-11-5-3-4-6-12(11)20-14/h3-6,9-10H,7-8H2,1-2H3,(H,15,18)
• InChI Key: XRFLYMDAJLBWCL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)N1CC(C1)OC2=NC3=CC=CC=C3S2
• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol

Description

Benzo[d]thiazole is a heterocyclic compound that contains both sulfur and nitrogen. It’s a key component in many bioactive compounds and synthetic drugs.

Synthesis Analysis

The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. For instance, 1H NMR and 13C NMR can provide information about the hydrogen and carbon atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives can vary widely depending on the specific compound and reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. For instance, the melting point of a compound can provide information about its purity.

Scientific Research Applications

Synthesis of Novel Derivatives

This compound has been used in the synthesis of novel derivatives. . .

Anti-Tubercular Compounds

. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs. The better inhibition potency was found in new benzothiazole derivatives against M. .

Protein Tyrosine Phosphatase 1B Inhibitors

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Synthesis of Benzothiazole-2(3H)-thiones and Benzothiazol-2(3H)-ones

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Mechanism of Action

Target of Action

Compounds with a similar benzothiazole scaffold have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

A compound with a similar structure, 3-(2-(benzo[d]thiazol-2-ylthio)acetamido)-4-methylbenzoic acid, has been found to inhibit protein tyrosine phosphatase 1b (ptp1b), a negative regulator of insulin and leptin signaling . This suggests that 3-(benzo[d]thiazol-2-yloxy)-N-isopropylazetidine-1-carboxamide might interact with its targets in a similar manner.

Biochemical Pathways

Benzothiazole derivatives have been associated with various biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

A structurally similar compound, 3-(2-(benzo[d]thiazol-2-ylthio)acetamido)-4-methylbenzoic acid, has been found to exhibit good ptp1b inhibitory activity and anti-hyperglycemic efficacy in streptozotocin-induced diabetic wistar rats . This suggests that 3-(benzo[d]thiazol-2-yloxy)-N-isopropylazetidine-1-carboxamide might have similar effects.

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. For instance, some benzothiazole compounds are classified as acute toxic.

Future Directions

The future directions in the study of benzothiazole derivatives could involve the development of more effective drugs, the discovery of novel synthetic pathways, and the exploration of new applications.